Cas no 1805939-30-3 (2-Bromo-5-methoxypyridine-3-methanol)

• Product Name: 2-Bromo-5-methoxypyridine-3-methanol
• CAS No: 1805939-30-3
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 4900829
• Update Time: 2025-05-22

2-Bromo-5-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxypyridine-3-methanol

• Inchi： 1S/C7H8BrNO2/c1-11-6-2-5(4-10)7(8)9-3-6/h2-3,10H,4H2,1H3
• InChI Key： SDMCVUGQADPOJU-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=CC(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-5-methoxypyridine-3-methanol

Comprehensive Guide to 2-Bromo-5-methoxypyridine-3-methanol (CAS No. 1805939-30-3): Properties, Applications, and Market Insights

2-Bromo-5-methoxypyridine-3-methanol (CAS No. 1805939-30-3) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This brominated pyridine derivative is gaining attention due to its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for "2-Bromo-5-methoxypyridine-3-methanol synthesis" or "CAS 1805939-30-3 applications," reflecting its growing importance in modern chemistry.

The molecular structure of 2-Bromo-5-methoxypyridine-3-methanol combines a pyridine core with bromine and methoxy functional groups, along with a hydroxymethyl side chain. This arrangement provides multiple sites for chemical modification, making it highly versatile in medicinal chemistry. Recent trends in drug discovery have increased demand for such building blocks, particularly for developing kinase inhibitors and other targeted therapies. The compound's role in creating "small molecule pharmaceuticals" aligns with current industry focus on precision medicine.

From a synthetic chemistry perspective, 2-Bromo-5-methoxypyridine-3-methanol offers several advantages. The bromine atom serves as an excellent leaving group for cross-coupling reactions, while the hydroxymethyl group can be further functionalized through oxidation or esterification. These characteristics explain why searches for "pyridine derivatives in drug discovery" and "bromopyridine building blocks" frequently appear in scientific literature and patent applications.

The compound's physicochemical properties contribute to its utility in various applications. With moderate solubility in common organic solvents and stability under standard laboratory conditions, 2-Bromo-5-methoxypyridine-3-methanol is convenient to handle in research settings. Its molecular weight of 218.04 g/mol and defined melting point range make it particularly suitable for quality-controlled synthetic processes. These attributes address common researcher queries about "handling brominated pyridine compounds" and "purification methods for heterocyclic alcohols."

In the pharmaceutical sector, 2-Bromo-5-methoxypyridine-3-methanol has shown promise as a precursor for potential therapeutic agents. Recent studies exploring its incorporation into molecules with anti-inflammatory or antimicrobial activity have generated significant interest. This aligns with current healthcare priorities and explains the growing number of searches for "pyridine-based drug candidates" and "novel heterocyclic scaffolds" in medicinal chemistry databases.

The agrochemical industry also benefits from derivatives of 2-Bromo-5-methoxypyridine-3-methanol, particularly in developing new crop protection agents. Its structural features can enhance the biological activity of pesticides while maintaining favorable environmental profiles. This application resonates with contemporary concerns about sustainable agriculture, as evidenced by search trends for "eco-friendly agrochemical intermediates" and "heterocyclic compounds in crop science."

Market analysis indicates steady growth in demand for 2-Bromo-5-methoxypyridine-3-methanol, driven by expanding research in both pharmaceutical and agricultural chemistry. The compound's CAS number (1805939-30-3) frequently appears in chemical procurement databases, reflecting its commercial importance. Suppliers and researchers alike monitor trends related to "specialty chemical market growth" and "high-value synthetic intermediates" to anticipate future needs.

Quality control aspects of 2-Bromo-5-methoxypyridine-3-methanol production receive considerable attention in the scientific community. Analytical methods such as HPLC, NMR, and mass spectrometry ensure the compound meets rigorous purity standards required for research applications. These protocols address common quality assurance questions, including "analytical characterization of pyridine derivatives" and "specification requirements for research chemicals."

Safety considerations for handling 2-Bromo-5-methoxypyridine-3-methanol follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during use. This practical information responds to frequent searches about "safe handling of brominated compounds" and "laboratory safety for heterocyclic synthesis."

The future outlook for 2-Bromo-5-methoxypyridine-3-methanol appears promising, with potential applications emerging in materials science and specialty chemical production. Its versatility as a synthetic building block positions it well to meet evolving research needs across multiple disciplines. This comprehensive overview addresses key information needs while incorporating current search trends and industry developments related to this valuable chemical intermediate.